Cas no 1261889-19-3 (2-Methoxy-3-(thiophen-3-YL)benzoic acid)

2-Methoxy-3-(thiophen-3-yl)benzoic acid is a heterocyclic benzoic acid derivative featuring a methoxy substituent at the 2-position and a thiophene ring at the 3-position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a key intermediate in the development of bioactive molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups enhances its reactivity in coupling and functionalization reactions. Its thiophene moiety contributes to potential applications in materials science, particularly in conjugated systems. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in solution-phase chemistry. Analytical characterization is typically performed via NMR, HPLC, and mass spectrometry.

2-Methoxy-3-(thiophen-3-YL)benzoic acid structure

1261889-19-3 structure

Product Name:2-Methoxy-3-(thiophen-3-YL)benzoic acid

CAS No:1261889-19-3

MF:C₁₂H₁₀O₃S

MW:234.271002292633

MDL:MFCD18318891

CID:2761465

PubChem ID:53224835

Update Time:2025-10-20

2-Methoxy-3-(thiophen-3-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 1261889-19-3
- 2-Methoxy-3-(thiophen-3-yl)benzoic acid, 95%
- 2-METHOXY-3-(THIOPHEN-3-YL)BENZOIC ACID
- DTXSID80688567
- MFCD18318891
- 2-Methoxy-3-(thiophen-3-YL)benzoic acid
- MDL： MFCD18318891
- Inchi： 1S/C12H10O3S/c1-15-11-9(8-5-6-16-7-8)3-2-4-10(11)12(13)14/h2-7H,1H3,(H,13,14)
- InChI Key： AUTJYYHXBFCYCK-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C1C=CC=C(C(=O)O)C=1OC

Computed Properties

Exact Mass: 234.03506535Da
Monoisotopic Mass: 234.03506535Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 74.8Å²

2-Methoxy-3-(thiophen-3-YL)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB325788-5 g	2-Methoxy-3-(thiophen-3-yl)benzoic acid, 95%; .	1261889-19-3	95%	5g	€1159.00	2023-04-26
abcr	AB325788-5g	2-Methoxy-3-(thiophen-3-yl)benzoic acid, 95%; .	1261889-19-3	95%	5g	€1159.00	2025-03-19